Cas no 905442-42-4 ((S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic Acid)

(S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic Acid structure

905442-42-4 structure

Product Name:(S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic Acid

CAS No:905442-42-4

MF:C₁₃H₁₃NO₅

MW:263.246023893356

MDL:MFCD22377747

CID:1003365

PubChem ID:57523941

Update Time:2024-10-26

(S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic Acid
- (2R)-2-amino-4-(7-hydroxy-2-oxochromen-4-yl)butanoic acid
- H-4-(7-Hydroxy-4-coumarinyl)-Abu-OH
- L-(7-hydroxycoumarin-4-yl) ethylglycine
- H-(7-HydroxycouMarin-4-yl)-ethyl-Gly-OH, H-(UMbellifer-4-yl)-ethyl-Gly-OH
- (αS)-α-Amino-7-hydroxy-2-oxo-2H-1-benzopyran-4-butanoic acid (ACI)
- (2S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic acid
- (2S)-2-Amino-4-(7-hydroxy-2-oxochromen-4-yl)butanoic acid
- AKOS025403930
- (2S)-2-amino-4-(7-hydroxy-2-oxo-2H-1-benzopyran-4-yl)butanoic acid
- MFCD22377747
- SCHEMBL12273738
- 905442-42-4
- (2s)-2-amino-4-(7-hydroxycoumarin-4-yl)butanoic acid
- l-(7-hydroxycoumarin-4-yl)ethylglycine
- H-4-(7-Hydroxycoumarin-4-yl)-Abu-OH
- CS-0021379
- DB-224107
- (S)-2-AMINO-4-(7-HYDROXY-2-OXO-2H-CHROMEN-4-YL)BUTANOICACID
- AS-41471
- MDL： MFCD22377747
- Inchi： 1S/C13H13NO5/c14-10(13(17)18)4-1-7-5-12(16)19-11-6-8(15)2-3-9(7)11/h2-3,5-6,10,15H,1,4,14H2,(H,17,18)/t10-/m0/s1
- InChI Key： QEQAKQQRJFWPOR-JTQLQIEISA-N
- SMILES： C(C1=CC(=O)OC2C=C(C=CC1=2)O)C[C@H](N)C(=O)O

Computed Properties

Exact Mass: 263.07937252g/mol
Monoisotopic Mass: 263.07937252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 110Å²

Experimental Properties

Melting Point: 276-281 °C

(S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A579363-10mg	(S)-2-Amino-4-(7-Hydroxy-2-Oxo-2h-Chromen-4-Yl)Butanoic Acid	905442-42-4		10mg	$ 50.00	2022-06-08
TRC	A579363-50mg	(S)-2-Amino-4-(7-Hydroxy-2-Oxo-2h-Chromen-4-Yl)Butanoic Acid	905442-42-4		50mg	$ 185.00	2022-06-08
TRC	A579363-100mg	(S)-2-Amino-4-(7-Hydroxy-2-Oxo-2h-Chromen-4-Yl)Butanoic Acid	905442-42-4		100mg	$ 275.00	2022-06-08
Chemenu	CM162648-1g	(S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic acid	905442-42-4	95%	1g	$791	2021-08-05
abcr	AB476505-100 mg	H-4-(7-Hydroxycoumarin-4-yl)-Abu-OH, 98%; .	905442-42-4	98%	100mg	€176.40	2023-04-21
abcr	AB476505-250 mg	H-4-(7-Hydroxycoumarin-4-yl)-Abu-OH, 98%; .	905442-42-4	98%	250mg	€315.20	2023-04-21
abcr	AB476505-1 g	H-4-(7-Hydroxycoumarin-4-yl)-Abu-OH, 98%; .	905442-42-4	98%	1g	€833.10	2023-04-21
Chemenu	CM162648-1g	(S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic acid	905442-42-4	95%	1g	$1133	2024-07-20
Apollo Scientific	OR470836-1g	(S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic acid	905442-42-4		1g	£1680.00	2023-08-31
eNovation Chemicals LLC	D160218-1g	(S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic Acid	905442-42-4	>95%	1g	$1320	2024-07-20

(S)-2-Amino-4-(7-hydroxy-2-oxo-2H-chromen-4-yl)butanoic Acid Production Method

Production Method 1

608535-19-9

905442-42-4

Reaction Conditions

1.1 Reagents: Methanesulfonic acid ; cooled
1.2 20 min, cooled; 4 h, rt

Reference

: A concise preparation of the fluorescent amino acid L-(7-hydroxycoumarin-4-yl) ethylglycine and extension of its utility in solid phase peptide synthesis

Koopmans, Timo; van Haren, Matthijs; van Ufford, Linda Quarles; Beekman, Jeffrey M.; Martin, Nathaniel I., Bioorganic & Medicinal Chemistry, 2013, 21(2), 553-559

Production Method 2

905442-42-4

Reaction Conditions

1.1 Reagents: Methanesulfonic acid ; 30 min, 0 °C; 3.5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 6.0

Reference

: Biosynthesis of a Fluorescent Protein with Extreme Pseudo-Stokes Shift by Introducing a Genetically Encoded Non-Natural Amino Acid outside the Fluorophore

Kuhn, Sebastian M.; Rubini, Marina; Mueller, Michael A.; Skerra, Arne, Journal of the American Chemical Society, 2011, 133(11), 3708-3711

Production Method 3

905442-42-4

Reaction Conditions

1.1 Solvents: Methanesulfonic acid ; 30 min, 0 - 5 °C; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 - 5 °C
1.3 Reagents: Ammonium hydroxide Solvents: Water ; 24 h, pH 3.5, 0 - 5 °C

Reference

: Structural Insights into How Protein Environments Tune the Spectroscopic Properties of a Noncanonical Amino Acid Fluorophore

Henderson, J. Nathan; Simmons, Chad R. ; Fahmi, Nour Eddine; Jeffs, Joshua W.; Borges, Chad R. ; et al, Biochemistry, 2020, 59(37), 3401-3410

Production Method 4

905442-42-4

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; overnight, -78 °C → rt
1.2 Reagents: Water ; 2 h, rt

Reference

: Palladium-mediated approach to coumarin-functionalized amino acids

Moodie, Lindon W. K.; Chammaa, Samy; Kindahl, Tomas ; Hedberg, Christian, Organic Letters, 2017, 19(11), 2797-2800

Production Method 5

608535-19-9

905442-42-4

Reaction Conditions

1.1 Reagents: Methanesulfonic acid ; 1 h, rt

Reference

: A Genetically Encoded Fluorescent Amino Acid

Wang, Jiangyun; Xie, Jianming; Schultz, Peter G., Journal of the American Chemical Society, 2006, 128(27), 8738-8739

Production Method 6

608535-19-9

905442-42-4

Reaction Conditions

1.1 Reagents: Methanesulfonic acid ; 0 °C; 5 min, 0 °C; 0 °C → 25 °C; 15 h, 25 °C

Reference

: Site-Specific Analysis of Protein Hydration Based on Unnatural Amino Acid Fluorescence

Amaro, Mariana; Brezovsky, Jan; Kovacova, Silvia; Sykora, Jan; Bednar, David; et al, Journal of the American Chemical Society, 2015, 137(15), 4988-4992

Production Method 7

905442-42-4

Reaction Conditions

Reference

: Subcellular Protein Localization by Using a Genetically Encoded Fluorescent Amino Acid

Charbon, Godefroid; Brustad, Eric; Scott, Kevin A.; Wang, Jiangyun; Lobner-Olesen, Anders; et al, ChemBioChem, 2011, 12(12), 1818-1821